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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

ZONYL FS-300 is a nonionic fluorosurfactant known for its ability to significantly lower surface

tension in aqueous media.[1][2] Composed of 40 wt% fluorosurfactant and 60 wt% water, this

clear yellow liquid has been utilized in various applications due to its effectiveness as a wetting

and leveling agent.[1] However, it is important to note that ZONYL® fluorosurfactant and

repellent grades were discontinued between 2009 and 2014 and have been replaced by

Chemours Capstone™ fluorosurfactants.[3] This guide provides a detailed overview of the

safety, handling, and disposal of ZONYL FS-300 for laboratory use, based on available safety

data sheets and technical information.

Section 1: Product Identification and Properties
This section outlines the key physical and chemical properties of ZONYL FS-300, crucial for

safe handling and experimental design.
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Property Value Reference

Composition
40 wt% fluorosurfactant, 60

wt% water
[1]

Appearance Clear yellow liquid [1]

Ionic Character Nonionic [1]

Density at 25°C (77°F) 9.4 lb/gal [1]

Upper Cloud Point > 99°C (210°F) [1]

Solubility in other solvents 40 g/l [4]

UN Number 3082 [4]

UN Proper Shipping Name

Environmentally hazardous

substance, liquid, n.o.s.

(Telomer B monoether with

polyethylene glycol)

[4]

Transport Hazard Class 9 [4]

Packing Group III [4]

Section 2: Hazard Identification and Safety
Precautions
ZONYL FS-300 is classified as toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[2][4] Inhalation of aerosol or fine spray mist may cause

serious respiratory problems, and inhalation of decomposition products in high concentrations

can lead to shortness of breath (lung oedema).[4]

GHS Classification and Precautionary Statements
While a specific GHS classification is not readily available in the provided search results, the

risk and safety phrases under older regulations provide guidance:

R51/53: Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic

environment.[4]
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S57: Use appropriate container to avoid environmental contamination.[4]

S60: This material and its container must be disposed of as hazardous waste.[4]

S61: Avoid release to the environment. Refer to special instructions/Safety data sheets.[4]

Personal Protective Equipment (PPE) Workflow
Proper PPE is essential when handling ZONYL FS-300. The following diagram outlines the

recommended PPE workflow.

Caption: Recommended Personal Protective Equipment (PPE) workflow for handling ZONYL
FS-300.

Section 3: Experimental Protocols and Data
This section provides an overview of the experimental context and data related to the

performance of ZONYL FS-300.

Surface Tension Reduction
ZONYL FS-300 is highly effective at reducing the surface tension of various aqueous solutions.

The following table summarizes its performance at different concentrations in various media.

Concentrati
on (% Solid)

Surface
Tension in
DI Water
(dyn/cm)

Surface
Tension in
25% H₂SO₄
(dyn/cm)

Surface
Tension in
70% HNO₃
(dyn/cm)

Surface
Tension in
10% KOH
(dyn/cm)

Surface
Tension in
37% HCl
(dyn/cm)

0.001 29 34 35 32 30

0.01 24 25 26 24 26

0.1 23 22 22 23 25

Methodology for Surface Tension Measurement: While the specific method for the data above

is not detailed in the provided documents, surface tension is typically measured using a

tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method) at a controlled temperature
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(in this case, 25°C). The instrument measures the force required to detach a probe from the

liquid surface, which is then used to calculate the surface tension.

Foaming Properties
ZONYL FS-300 is described as an effective foamer.

Medium Initial Foam Volume (mL)
Foam Volume after 10 min
(mL)

DI Water 172 168

300 ppm Ca²⁺ 156 135

Methodology for Foam Volume Measurement (Ross-Miles Foam Test): The Ross-Miles foam

test (ASTM D1173) is a standard method for measuring the foaming properties of surfactants. A

specified volume and concentration of the surfactant solution is dropped from a fixed height

into a larger volume of the same solution in a graduated cylinder. The initial foam height is

measured, and then measured again after a set period (e.g., 10 minutes) to assess foam

stability.

Biodegradability
ZONYL FS-300 is considered to be ultimately biodegradable according to European Regulation

648/2004/EC.[1] It met the 60% or greater biodegradability criteria in 28 days.[1]

Methodology for Biodegradability Testing (OECD 301B): The OECD 301B test (Ready

Biodegradability: CO₂ Evolution Test) is a standard method to determine the ready

biodegradability of organic chemicals. A solution of the test substance is inoculated with

microorganisms (typically from wastewater treatment plant effluent) in a mineral medium. The

degradation of the test substance is followed by measuring the amount of carbon dioxide

produced over a 28-day period.

Section 4: Handling, Storage, and Disposal
Proper procedures for handling, storage, and disposal are critical to ensure laboratory safety

and environmental protection.
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Handling and Storage Workflow
The following diagram illustrates the key considerations for the safe handling and storage of

ZONYL FS-300.

Caption: Workflow for the safe handling, storage, and disposal of ZONYL FS-300.

Disposal Considerations
ZONYL FS-300 and its container must be disposed of as hazardous waste.[4] It should not be

discharged into sewer systems.[5] The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

Section 5: First Aid and Emergency Procedures
In case of exposure or emergency, follow these first-aid measures and seek medical attention.

First-Aid Measures
Inhalation: If inhalation of aerosol or fine spray mist occurs, move the exposed person to

fresh air and keep at rest in a position comfortable for breathing. If respiratory problems

develop, seek immediate medical attention.

Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
ZONYL FS-300 is nonflammable.[1] In case of a fire involving this product, use extinguishing

media appropriate for the surrounding fire.

Accidental Release Measures
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For spills, wear appropriate personal protective equipment. Absorb the spill with inert material

(e.g., sand, earth) and place it in a suitable container for disposal. Prevent the spill from

entering drains or waterways.

This guide provides a comprehensive overview of the safety and handling of ZONYL FS-300 in

a laboratory setting. Researchers should always consult the most current and specific Safety

Data Sheet for the product they are using and adhere to all institutional and regulatory

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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